molecular formula C18H25N5O B5510022 N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-2,5-dimethylbenzamide

N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-2,5-dimethylbenzamide

Cat. No. B5510022
M. Wt: 327.4 g/mol
InChI Key: QORYLQHKZIEQHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related pyrimidine compounds typically involves the condensation of specific amides, carboxylic acids, or esters with various amines or other nucleophiles. For example, a compound with a somewhat similar structure was synthesized through a multistep reaction starting from an amino-thiophene carboxylate, followed by condensation with urea, chlorination, and finally, condensation with an ethylene diamine derivative (Huang et al., 2020). These methods can potentially be adapted for the synthesis of N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-2,5-dimethylbenzamide by adjusting the starting materials and reaction conditions to fit the specific structural requirements of the target molecule.

Molecular Structure Analysis

The molecular structure of related compounds is often analyzed using X-ray diffraction techniques and density functional theory (DFT) calculations. These analyses can reveal optimized geometric bond lengths and angles, providing insights into the molecular structure and stability of the compound. For instance, the crystal structure of a related compound was determined to belong to the tetragonal system, and its molecular electrostatic potential (MEP) surface map was investigated using theoretical calculations (Huang et al., 2020).

Scientific Research Applications

Pharmacology of Synthetic Opioids

Research in the pharmacology of non-fentanil novel synthetic opioids, particularly N-substituted benzamides and acetamides, has been extensive. These compounds, developed in the 1970s and 1980s, have shown significant impact on drug markets and health due to their psychoactive effects. International early warning systems play a crucial role in tracking these substances, emphasizing the need for preemptive research on emerging compounds to gather drug metabolism and pharmacokinetic data early in their appearance on illicit markets (Sharma et al., 2018).

Biological Effects of Chemical Compounds

The biological effects of various chemicals, including acetamide, formamide, and their derivatives, have been studied extensively. These chemicals have commercial importance and diverse biological consequences upon exposure in humans. The environmental toxicology of these materials has expanded significantly, enhancing our understanding of their effects (Kennedy, 2001).

Chemical Compounds in Cancer Research

Research on the inhibition of recovery from damage induced by ionizing radiation in mammalian cells, including the use of chemical agents such as N-methylformamide, highlights the potential of chemical compounds in enhancing radiotherapy outcomes by inhibiting cellular recovery mechanisms (Kelland & Steel, 1988).

Drug Metabolism and Synthesis of Heterocyclic Compounds

The synthesis and biological activities of pyrimidine analogs have been reported, underscoring the significance of pyrimidines in medicinal drugs. Pyrimidines exhibit a range of pharmacological activities, making them a key focus for the development of new therapeutic agents (JeelanBasha & Goudgaon, 2021).

properties

IUPAC Name

N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-2,5-dimethylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N5O/c1-5-19-16-11-14(4)22-18(23-16)21-9-8-20-17(24)15-10-12(2)6-7-13(15)3/h6-7,10-11H,5,8-9H2,1-4H3,(H,20,24)(H2,19,21,22,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QORYLQHKZIEQHG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1=NC(=NC(=C1)C)NCCNC(=O)C2=C(C=CC(=C2)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25N5O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.